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Compound of Interest

Compound Name: 2-Chloro-3-methylthiophene

Cat. No.: B080250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Chloro-3-methylthiophene (CAS No:

14345-97-2) is not readily available in public domains. This guide has been compiled using

safety data from structurally analogous compounds, including 2-chlorothiophene, 2-chloro-5-

methylthiophene, and other chlorinated thiophene derivatives. It is imperative to handle this

chemical with extreme caution and to consult with a qualified safety professional before use.

This document should be used as a supplementary resource to a comprehensive, substance-

specific risk assessment.

Hazard Identification and Classification
Based on data from similar chlorinated and methylated thiophenes, 2-Chloro-3-
methylthiophene is anticipated to be a hazardous substance.[1] It is likely classified as a

flammable liquid that can cause significant skin, eye, and respiratory irritation.[2][3] The

Globally Harmonized System (GHS) classification, extrapolated from analogous compounds, is

summarized below.

Table 1: GHS Hazard Classification Summary
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Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Flammable

Liquids
Category 3

H226:

Flammable liquid

and vapor.[2]

Warning 🔥

Skin

Corrosion/Irritatio

n

Category 1B / 2

H314: Causes

severe skin

burns and eye

damage.[4] /

H315: Causes

skin irritation.[2]

Danger /

Warning

corrosive,

exclamation

Serious Eye

Damage/Irritation
Category 1 / 2A

H318: Causes

serious eye

damage.[4] /

H319: Causes

serious eye

irritation.[3]

Danger /

Warning

corrosive,

exclamation

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

H335: May

cause respiratory

irritation.[2][3]

Warning exclamation

Physical and Chemical Properties
Quantitative data for 2-Chloro-3-methylthiophene is limited. The properties of 2-

chlorothiophene are provided below for estimation purposes.

Table 2: Physical and Chemical Properties of 2-Chlorothiophene (Analogue)
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Property Value

Molecular Formula C₅H₅ClS[5]

Appearance Light brown liquid[6]

Odor Stench[6]

Boiling Point 127 - 129 °C @ 760 mmHg[6]

Melting Point -71.9 °C[6]

Flash Point 22 °C (71.6 °F)[6]

Specific Gravity 1.280 g/cm³[6]

Vapor Pressure 10.66 hPa @ 20 °C[6]

Solubility Insoluble in water[7]

Handling and Storage Protocols
Proper handling and storage procedures are critical to minimize risk.

Safe Handling
Ventilation: All work must be conducted in a certified chemical fume hood to prevent

inhalation of vapors.[1]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

[8] Use only non-sparking tools and explosion-proof electrical equipment.[6][8]

Static Discharge: To prevent ignition from static electricity, all metal parts of equipment must

be grounded.[8]

Personal Contact: Avoid all contact with skin, eyes, and clothing.[1] Do not breathe vapors or

mists.[9] Wash hands thoroughly after handling.[10]

Storage Conditions
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Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][8]

Some analogous compounds recommend storage in a freezer under an inert gas.[4]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[3][8]

Security: Containers should be stored in a locked area.[4][10]

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory when handling this substance.

Table 3: Recommended Personal Protective Equipment

Body Part PPE Specification Rationale and Remarks

Hands

Chemical-resistant gloves

(Butyl rubber or Viton®

recommended).[1]

Halogenated hydrocarbons

can degrade standard nitrile

gloves. Always inspect gloves

before use and replace

immediately if contamination is

suspected.[1]

Eyes/Face
Chemical safety goggles

and/or a full-face shield.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166 to protect

against splashes.[6]

Body
Flame-retardant lab coat and a

chemical-resistant apron.[1]

Provides a barrier against

splashes and potential ignition.

Clothing should be promptly

removed if contaminated.[11]

Respiratory

A NIOSH/MSHA approved

respirator may be required if

ventilation is inadequate or if

exposure limits are exceeded.

[6][9]

Use should be based on a

formal risk assessment and

comply with OSHA 29 CFR

1910.134.

Footwear
Closed-toe, chemical-resistant

shoes.[1]

Ensures protection from spills.

[1]
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First-Aid and Emergency Procedures
Immediate and appropriate action is crucial in the event of exposure. Always show the Safety

Data Sheet of the analogous compound to medical personnel.[2][3]

Table 4: First-Aid Measures by Exposure Route

Exposure Route First-Aid Protocol

Inhalation

1. Remove the individual to fresh air

immediately.[11] 2. If breathing has stopped,

perform artificial respiration.[11] 3. If breathing is

difficult, administer oxygen.[9] 4. Seek

immediate medical attention.[4]

Skin Contact

1. Immediately take off all contaminated

clothing.[4] 2. Flush the skin with large amounts

of soap and water for at least 15 minutes.[9][11]

3. Seek immediate medical attention, especially

if burns or irritation develop.[6]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6][11] 2. Remove

contact lenses if present and easy to do.[4] 3.

Seek immediate medical attention from an

ophthalmologist.[2][4]

Ingestion

1. Do NOT induce vomiting.[4] 2. Rinse mouth

thoroughly with water.[12] 3. If the person is

conscious, have them drink one or two glasses

of water.[2] 4. Seek immediate medical

attention.[11]

Spill and Fire-Fighting Measures
Spill Response: Evacuate the area.[2] Wear full PPE.[13] Absorb the spill with an inert, non-

combustible material (e.g., sand, Chemizorb®) and place it in a suitable, sealed container for

disposal.[2] Prevent the product from entering drains.[2]
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Fire-Fighting: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-resistant foam.[3]

[6] Water spray can be used to cool containers.[2] Firefighters must wear self-contained

breathing apparatus (SCBA) and full protective gear.[6]

Workflow for Safe Chemical Handling
The following diagram illustrates the logical workflow for handling 2-Chloro-3-
methylthiophene, from initial assessment to emergency response.
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Phase 1: Planning & Preparation

Phase 2: Execution & Monitoring

Phase 3: Conclusion & Response
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Review Procedures

Identify Risks
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Specify Safety Gear

Prepare & Secure 
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Ensure Engineering Controls

Handle Chemical

Successful Completion

No Incident

Spill or Exposure Event

Incident Occurs
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of Waste Properly

End

Administer First Aid

Exposure

Contain & Clean Spill

Spill

Report Incident & 
Re-evaluate Procedures

End

Click to download full resolution via product page

Caption: Logical workflow for handling hazardous chemicals.
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Disposal Considerations
Chemical waste must be handled as hazardous. Dispose of contents and containers in

accordance with all federal, state, and local regulations.[10] This should be done through a

licensed hazardous material disposal company.[3] Do not dispose of the material in sanitary

sewers or landfills.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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